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Compound of Interest

Compound Name: Trichlorocyclopentylsilane

Cat. No.: B081576

In-Depth Technical Guide to
Trichlorocyclopentylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trichlorocyclopentylsilane, a
versatile organosilicon compound. It details its chemical and physical properties, outlines a
standard synthesis protocol, and discusses its key reactions, with a focus on hydrolysis. This
document is intended to serve as a valuable resource for professionals in material science,
chemical synthesis, and drug development who are utilizing or considering this compound in
their work.

Core Properties of Trichlorocyclopentylsilane

Trichlorocyclopentylsilane, also known as Cyclopentyltrichlorosilane, is an organosilicon
compound notable for its reactive trichlorosilyl group attached to a cyclopentyl ring. This
structure allows it to act as a key intermediate in the synthesis of more complex silicon-based
materials and as a surface modification agent.

A summary of its key quantitative data is presented in the table below.
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Property Value

Molecular Formula CsHoClsSi

Molecular Weight 203.56 g/mol [1]

CAS Number 14579-03-4

Appearance Colorless to slightly yellow liquid[2]
Density 1.226 g/mL at 25 °C (lit.)

Boiling Point 178-181 °C (lit.)

Refractive Index n20/D 1.469 (lit.)

Experimental Protocols
Synthesis of Trichlorocyclopentylsilane via
Hydrosilylation

The primary industrial and laboratory synthesis of Trichlorocyclopentylsilane is achieved
through the hydrosilylation of cyclopentene with trichlorosilane.[3] This reaction involves the
addition of the silicon-hydrogen bond of trichlorosilane across the carbon-carbon double bond
of cyclopentene.

Reaction:
CsHs (Cyclopentene) + HSICls (Trichlorosilane) — CsHoSiCls (Trichlorocyclopentylsilane)
Detailed Methodology:

o Catalyst Preparation: A platinum-based catalyst is typically employed to facilitate the
reaction. A chlorine-deficient chloroplatinic acid catalyst is noted to be particularly effective
for this specific hydrosilylation.[4]

¢ Reactant Charging: An equimolar mixture of cyclopentene and trichlorosilane is charged into
a pressurizable reaction vessel. The use of a sealed vessel is crucial as the reaction is
conducted at a temperature exceeding the normal boiling point of the reactant mixture.[4]
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» Reaction Conditions: The reaction mixture, along with the catalyst, is heated. The specific
temperature and pressure will depend on the catalyst used and the desired reaction rate, but
temperatures above the mixture's boiling point are necessary to achieve high yields.[4]

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Gas Chromatography (GC) to observe the consumption of reactants and the formation of the
product.

e Product Isolation and Purification: Upon completion, the reaction mixture is cooled, and the
pressure is carefully released. The desired Trichlorocyclopentylsilane product is then
isolated from the crude mixture. Purification is typically achieved through fractional distillation
to separate the product from any unreacted starting materials and catalyst residues. Yields of
90% or higher have been reported using this method.[4]

» Safety Precautions: Trichlorosilane is a highly reactive and corrosive compound that
releases hydrochloric acid upon contact with moisture. All manipulations should be carried
out in a well-ventilated fume hood, under an inert atmosphere (e.g., argon or nitrogen), and
with appropriate personal protective equipment (gloves, goggles, face shield).

Key Reactions: Hydrolysis

Trichlorocyclopentylsilane is highly susceptible to hydrolysis, a reaction that is characteristic
of chlorosilanes. The silicon-chlorine bonds are readily cleaved by water.

Reaction Pathway:

The hydrolysis proceeds in a stepwise manner, where the chlorine atoms are sequentially
replaced by hydroxyl (-OH) groups, forming silanols. These intermediate silanols are generally
unstable and readily undergo condensation reactions with each other to form stable siloxane
bonds (-Si-O-Si-), releasing water in the process.

e Initial Hydrolysis: CsHeSiCls + 3H20 — CsHeSi(OH)s (Cyclopentylsilanetriol) + 3HCI
e Condensation: n CsHeSi(OH)s — (CsH9eSiO1.5)n + 1.5n H20

The final product of this hydrolysis and condensation is a polysilsesquioxane, a complex, cross-
linked polymer network. This reactivity is fundamental to its use in forming protective coatings
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and in the synthesis of silicone polymers.[3] The reaction is vigorous and exothermic,
producing corrosive hydrochloric acid as a byproduct.[5]

Visualized Workflows and Pathways

Below are diagrams illustrating the synthesis and a key logical relationship of
Trichlorocyclopentylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trichlorocyclopentylsilane molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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